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molecular formula C10H9BrN2 B7966709 1-(3-Bromophenyl)-3-methyl-1H-pyrazole

1-(3-Bromophenyl)-3-methyl-1H-pyrazole

Cat. No. B7966709
M. Wt: 237.10 g/mol
InChI Key: XRRUSQYHSMHEBF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06403620B1

Procedure details

This compound was prepared by the same methodology described for EXAMPLE 1 with 3-bromophenyl hydrazine.HCl substituted for phenyl hydrazine. There was obtained 1-(3-bromophenyl)-3-methyl-1H-pyrazole-5-[(2′-aminosulfonyl-[1,1′]-biphen-4-yl)carboxyamide; HRMS(M+H)+ calc. 511.043949; found: 511.043295.
Name
3-bromophenyl hydrazine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
phenyl hydrazine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
1-(3-bromophenyl)-3-methyl-1H-pyrazole

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:3]=[C:4]([NH:8][NH2:9])[CH:5]=[CH:6][CH:7]=1.Cl.[C:11]1(NN)[CH:16]=CC=[CH:13][CH:12]=1>>[Br:1][C:2]1[CH:3]=[C:4]([N:8]2[CH:16]=[CH:11][C:12]([CH3:13])=[N:9]2)[CH:5]=[CH:6][CH:7]=1

Inputs

Step One
Name
3-bromophenyl hydrazine
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC=1C=C(C=CC1)NN
Step Two
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl
Step Three
Name
phenyl hydrazine
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(=CC=CC=C1)NN

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
This compound was prepared by the same methodology

Outcomes

Product
Name
1-(3-bromophenyl)-3-methyl-1H-pyrazole
Type
product
Smiles
BrC=1C=C(C=CC1)N1N=C(C=C1)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.